N-((1-(methylsulfonyl)piperidin-4-yl)methyl)thiophene-3-carboxamide

• IUPAC Name: N-[(1-methylsulfonylpiperidin-4-yl)methyl]thiophene-3-carboxamide
• InChI: InChI=1S/C12H18N2O3S2/c1-19(16,17)14-5-2-10(3-6-14)8-13-12(15)11-4-7-18-9-11/h4,7,9-10H,2-3,5-6,8H2,1H3,(H,13,15)
• InChI Key: MFUFLIOKKXLNSB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)CNC(=O)C2=CSC=C2
• Molecular Formula: C12H18N2O3S2
• Molecular Weight: 302.4 g/mol
• CAS No.: 1234982-29-6

Description

N-((1-(methylsulfonyl)piperidin-4-yl)methyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C12H18N2O3S2 and its molecular weight is 302.41. The purity is usually 95%.
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Scientific Research Applications

Conformational Analysis and Molecular Interaction Studies

Conformational Analysis of Thioperamide Analogs

Thioperamide analogs have been studied for their H3-receptor antagonist properties, where conformational flexibility plays a significant role in designing new antagonists. The molecular mechanics approach, supplemented by X-ray crystallography, has been used to analyze the minimum-energy conformations of thioperamide and its analogs, highlighting the importance of structural analysis in developing effective receptor antagonists (Plazzi et al., 1997).

Molecular Interaction with CB1 Cannabinoid Receptor

Studies on the interaction of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor illustrate the use of molecular orbital methods for conformational analysis. This provides insights into how structural modifications can affect receptor binding and activity, potentially guiding the design of compounds with specific pharmacological properties (Shim et al., 2002).

Synthesis and Antibacterial Activity

Synthesis of Piperidine Derivatives

The synthesis and evaluation of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives for anti-acetylcholinesterase (AChE) activity demonstrate the therapeutic potential of piperidine derivatives. Such compounds have shown significant activity, suggesting their use in developing antidementia agents (Sugimoto et al., 1990).

Antibacterial Sulfonamides

The synthesis of N,N-diethyl amide bearing sulfonamides and their antibacterial activity against Escherichia coli and Staphylococcus aureus highlight the medicinal importance of sulfonamide derivatives. These compounds exhibit significant potency as antibacterial agents, indicating the potential of sulfonamide and piperidine moieties in combating bacterial infections (Ajani et al., 2013).